Cas no 2248300-43-6 (1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole)

• Product Name: 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole
• CAS No: 2248300-43-6
• MF: C₁₃H₁₂BrF₂N
• MW: 300.141889572144
• CID: 5947347
• PubChem ID: 137941905
• Update Time: 2025-05-26

1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole
• 1-(4-bromophenyl)-3-(difluoromethyl)-2,5-dimethyl-1H-pyrrole
• EN300-6508341
• 2248300-43-6

• Inchi： 1S/C13H12BrF2N/c1-8-7-12(13(15)16)9(2)17(8)11-5-3-10(14)4-6-11/h3-7,13H,1-2H3
• InChI Key： FEVUEAQAELDFEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C)=CC(C(F)F)=C1C

Computed Properties

• Exact Mass: 299.01212g/mol
• Monoisotopic Mass: 299.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 4.9Ų

Additional information on 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole

1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole: A Comprehensive Overview

The compound 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole, identified by the CAS number 2248300-43-6, is a fascinating molecule with significant potential in various fields of organic chemistry. This pyrrole derivative has garnered attention due to its unique structural features and promising applications in drug discovery, materials science, and catalysis. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

The molecular structure of 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole comprises a pyrrole ring substituted with a 4-bromophenyl group at position 1, a difluoromethyl group at position 3, and methyl groups at positions 2 and 5. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The presence of the bromine atom at the para position of the phenyl ring introduces additional reactivity, while the difluoromethyl group enhances the molecule's stability and bioavailability.

Recent studies have highlighted the role of pyrrole derivatives in medicinal chemistry, particularly in the development of antitumor agents and enzyme inhibitors. For instance, researchers have explored the ability of this compound to act as a precursor for more complex molecules with potent biological activities. Its unique electronic configuration allows for efficient π-π interactions, making it an ideal candidate for use in supramolecular chemistry and nanotechnology.

In terms of synthesis, 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole can be prepared via a variety of methods, including Friedländer annulation and Stille coupling reactions. These methods not only ensure high yields but also provide opportunities for further functionalization. The incorporation of fluorine atoms into organic molecules has been a growing trend in drug design due to their ability to enhance lipophilicity and metabolic stability.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, providing insights into its potential as a catalyst or a building block in organic synthesis. Moreover, molecular dynamics simulations have shed light on its conformational flexibility and interactions with biological targets.

In conclusion, 1-(4-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development in both academic and industrial settings.